(3-bromo-6-ethoxypyridin-2-yl)methanol
Overview
Description
“(3-bromo-6-ethoxypyridin-2-yl)methanol” is a chemical compound with the CAS Number: 1245647-88-4 . It has a molecular weight of 232.08 and its molecular formula is C8H10BrNO2. The compound is not intended for human or veterinary use and is typically used for research purposes.
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C8H10BrNO2/c1-2-12-8-4-3-6 (9)7 (5-11)10-8/h3-4,11H,2,5H2,1H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of its structure.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3-bromo-6-ethoxypyridin-2-yl)methanol involves the bromination of 6-ethoxypyridin-2-ylmethanol followed by purification and isolation of the desired product.", "Starting Materials": [ "6-ethoxypyridin-2-ylmethanol", "Bromine", "Acetic acid", "Sodium acetate", "Water" ], "Reaction": [ "To a solution of 6-ethoxypyridin-2-ylmethanol in acetic acid, add bromine dropwise with stirring at room temperature.", "After the addition is complete, stir the reaction mixture for an additional 2 hours.", "Add sodium acetate and water to the reaction mixture and stir for 30 minutes.", "Extract the product with ethyl acetate and wash the organic layer with water.", "Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain the desired product." ] } | |
CAS RN |
1245647-88-4 |
Molecular Formula |
C8H10BrNO2 |
Molecular Weight |
232.1 |
Purity |
95 |
Origin of Product |
United States |
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